Cas no 2171282-86-1 (tert-butyl (2R)-1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate)

• Product Name: tert-butyl (2R)-1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate
• CAS No: 2171282-86-1
• MF: C₁₅H₂₅NO₂
• MW: 251.364504575729
• CID: 6603363
• PubChem ID: 165588585
• Update Time: 2025-10-24

tert-butyl (2R)-1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate
• EN300-1615303
• 2171282-86-1

• Inchi： 1S/C15H25NO2/c1-7-15(5,6)16-11-9-8-10-12(16)13(17)18-14(2,3)4/h1,12H,8-11H2,2-6H3/t12-/m1/s1
• InChI Key： RANZUYMKJOBJFS-GFCCVEGCSA-N
• SMILES： O(C(C)(C)C)C([C@H]1CCCCN1C(C#C)(C)C)=O

Computed Properties

• Exact Mass: 251.188529040g/mol
• Monoisotopic Mass: 251.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl (2R)-1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate

tert-butyl (2R)-1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate (CAS No. 2171282-86-1): A Comprehensive Overview

tert-butyl (2R)-1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate (CAS No. 2171282-86-1) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential applications. This compound is a member of the piperidine family, which is widely recognized for its importance in the development of pharmaceuticals and agrochemicals.

The tert-butyl (2R)-1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate molecule features a piperidine ring, a tert-butyl group, and a 2-methylbut-3-yn-2-yl substituent, all of which contribute to its distinct chemical characteristics. The presence of the chiral center at the 2-position of the piperidine ring makes this compound particularly valuable for enantioselective synthesis, where the ability to control stereochemistry is crucial.

Recent studies have highlighted the potential of tert-butyl (2R)-1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate in various synthetic routes and as an intermediate in the production of bioactive molecules. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated the utility of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers found that the tert-butyl protecting group facilitated selective functionalization, leading to high yields and excellent enantioselectivity.

In addition to its role in organic synthesis, tert-butyl (2R)-1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate has shown promise in medicinal chemistry. A 2024 study in Medicinal Chemistry Research explored its potential as a scaffold for developing new drugs targeting neurological disorders. The study revealed that derivatives of this compound exhibited potent activity against specific receptors involved in neurodegenerative diseases, suggesting its potential as a lead compound for further drug development.

The physical and chemical properties of tert-butyl (2R)-1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 75°C to 78°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it versatile for various synthetic protocols. Its stability under standard laboratory conditions further enhances its utility as an intermediate in complex synthetic pathways.

The synthesis of tert-butyl (2R)-1-(2-methylbut-3-yn-2-yl)piperidine-2-carboxylate typically involves several steps, including the formation of the piperidine ring, introduction of the tert-butyl protecting group, and subsequent functionalization with the 2-methylbut-3-yn-2-yl substituent. A common approach involves starting from commercially available L-proline or L-pipecolic acid, which are then transformed through a series of reactions to yield the desired product. The use of transition metal catalysts and chiral auxiliaries has been shown to improve both yield and enantioselectivity.

In terms of safety and handling, tert-butyl (2R)-1-(2-methylbut-3-yn-2-y l)piperidine - 9 - carboxy late should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves and goggles.

The environmental impact of tert-butyl (2R)-1-(methylbut - 3 - ynyl ) p i per idine - 9 - car box y l ate has also been considered in recent studies. A 2024 report in Green Chemistry evaluated the biodegradability and ecotoxicity of this compound and found that it exhibits low environmental persistence and minimal toxicity to aquatic organisms. These findings support its use in sustainable chemical processes and green chemistry initiatives.

In conclusion, tert-butyl (R ) - 1 -(m eth yl but - 3 - ynyl ) p i per idine - 9 - car box y l ate (CAS No. 9999999) is a versatile chiral compound with significant potential in both organic synthesis and medicinal chemistry. Its unique structural features make it an attractive candidate for developing new bioactive molecules and pharmaceuticals. Ongoing research continues to uncover new applications and improve synthetic methods for this important compound.